2-Amino-5-(2-bromo-6-methoxyphenyl)-1,3,4-thiadiazole

• Molecular Formula: C9H8BrN3OS
• Molecular Weight: 286.15 g/mol
• IUPAC Name: 5-(2-bromo-6-methoxyphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H8BrN3OS/c1-14-6-4-2-3-5(10)7(6)8-12-13-9(11)15-8/h2-4H,1H3,(H2,11,13)
• InChI Key: STNFPVSYHRRMNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Br)C2=NN=C(S2)N

Description

MFCD22564167 is a chemical compound with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial applications.

Preparation Methods

The preparation of MFCD22564167 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD22564167 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include water radical cations, which facilitate the oxidation of aromatic amines under ambient conditions . The major products formed from these reactions are quaternary ammonium cations, which are significant in drug development.

Scientific Research Applications

MFCD22564167 has a wide range of scientific research applications. It is used in chemistry for studying catalytic reactions and in biology for understanding molecular interactions. In medicine, it plays a role in drug development due to its unique reactivity and stability. Additionally, it is used in industrial applications for large-scale production of various chemical compounds .

Mechanism of Action

The mechanism of action of MFCD22564167 involves its interaction with specific molecular targets and pathways. For instance, it can act on multiple targets on the plasma membrane and intracellular targets of pathogenic bacteria, making it a potential antimicrobial agent . The compound’s unique structure allows it to exert its effects through various biochemical pathways.

Comparison with Similar Compounds

MFCD22564167 can be compared with other similar compounds based on its structure and reactivity. Similar compounds include those with triazolo ring structures and methanesulfonate crystal forms. MFCD22564167 stands out due to its superior solubility and stability, making it more suitable for industrial applications .

Conclusion

MFCD22564167 is a versatile compound with significant applications in scientific research and industry. Its unique properties, including stability and reactivity, make it a valuable asset in various fields. The compound’s preparation methods, chemical reactions, and mechanism of action further highlight its importance in advancing scientific knowledge and industrial processes.